Cas no 849035-74-1 (1-Fluoro-5-methyl-4-(methylsulfonyl)-2-nitrobenzene)

• Product Name: 1-Fluoro-5-methyl-4-(methylsulfonyl)-2-nitrobenzene
• CAS No: 849035-74-1
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• MDL: MFCD04037941
• CID: 716633
• Update Time: 2024-01-31

1-Fluoro-5-methyl-4-(methylsulfonyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-5-methyl-4-(methylsulfonyl)-2-nitro-
• 1-FLUORO-5-METHYL-4-(METHYLSULFONYL)-2-NITROBENZENE
• 1-Fluoro-5-methyl-4-(methylsulfonyl)-2-
• 1-Fluoro-5-methyl-4-(methylsulphonyl)-2-nitrobenzene 95+%
• Benzene, 1-fluoro-5-methyl-4-(methylsulfonyl)-2-nitro-
• 1-Fluoro-5-methyl-4-(methylsulfonyl)-2-nitrobenzene

• MDL： MFCD04037941
• Inchi： 1S/C8H8FNO4S/c1-5-3-6(9)7(10(11)12)4-8(5)15(2,13)14/h3-4H,1-2H3
• InChI Key： KHAYNDCHBKGURZ-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C)=C(S(C)(=O)=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 233.016
• Monoisotopic Mass: 233.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Melting Point: 150-151°C